Cas no 289651-81-6 (Ethyl 2-(1H-pyrrol-1-yl)-1，3-benzothiazole-6-carboxylate)

• Product Name: Ethyl 2-(1H-pyrrol-1-yl)-1，3-benzothiazole-6-carboxylate
• CAS No: 289651-81-6
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• CID: 248995
• PubChem ID: 2782218
• Update Time: 2025-04-19

Ethyl 2-(1H-pyrrol-1-yl)-1，3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolecarboxylicacid, 2-(1H-pyrrol-1-yl)-, ethyl ester
• ethyl 2-pyrrol-1-yl-1,3-benzothiazole-6-carboxylate
• Ethyl 2-(1H-pyrrol-1-yl)-1,3-benzothiazole-6-carboxylate
• HMS559I10
• 289651-81-6
• AKOS015938827
• Maybridge1_006346
• Ethyl 2-(1H-pyrrol-1-yl)benzo[d]thiazole-6-carboxylate
• CCG-55671
• SR-01000644686-1
• BRD-K37615457-001-01-3
• FT-0625844
• DTXSID80381985
• Ethyl 2-(1H-pyrrol-1-yl)-1，3-benzothiazole-6-carboxylate

• Inchi： 1S/C14H12N2O2S/c1-2-18-13(17)10-5-6-11-12(9-10)19-14(15-11)16-7-3-4-8-16/h3-9H,2H2,1H3
• InChI Key： KEXSQRQUXNOTTA-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(C(=O)OCC)=CC1=2)N1C=CC=C1

Computed Properties

• Exact Mass: 272.06200
• Monoisotopic Mass: 272.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 436.8°C at 760 mmHg
• Flash Point: 218°C
• Refractive Index: 1.665
• PSA: 72.36000
• LogP: 3.26370